Cas no 1373028-53-5 (ethyl 5-aminospiro2.3hexane-1-carboxylate)

• Product Name: ethyl 5-aminospiro2.3hexane-1-carboxylate
• CAS No: 1373028-53-5
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 4591865
• PubChem ID: 71306226
• Update Time: 2025-05-19

ethyl 5-aminospiro2.3hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-Aminospiro[2.3]Hexane-1-Carboxylate(WX101035)
• Ethyl 5-Aminospiro[2.3]Hexane-1-Carboxylate
• Spiro[2.3]hexane-1-carboxylic acid, 5-amino-, ethyl ester
• ethyl 5-aminospiro2.3hexane-1-carboxylate

• Inchi： 1S/C9H15NO2/c1-2-12-8(11)7-5-9(7)3-6(10)4-9/h6-7H,2-5,10H2,1H3
• InChI Key： ZVRMSBUBJVIMFM-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)C2(CC(N)C2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Additional information on ethyl 5-aminospiro2.3hexane-1-carboxylate

Recent Advances in the Application of Ethyl 5-Aminospiro[2.3]hexane-1-carboxylate (CAS: 1373028-53-5) in Chemical Biology and Pharmaceutical Research

Ethyl 5-aminospiro[2.3]hexane-1-carboxylate (CAS: 1373028-53-5) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This spirocyclic scaffold, characterized by its fused ring system and amino-ester functionality, offers a versatile platform for the development of novel bioactive molecules. Recent studies have explored its utility as a building block in medicinal chemistry, particularly in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

One of the most notable advancements involving ethyl 5-aminospiro[2.3]hexane-1-carboxylate is its incorporation into the synthesis of small-molecule modulators targeting G protein-coupled receptors (GPCRs). Researchers have demonstrated that the spirocyclic core can enhance binding affinity and selectivity, making it a valuable scaffold for drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in developing potent and selective antagonists for the adenosine A2A receptor, a target of interest for neurodegenerative diseases.

In addition to its role in GPCR modulation, ethyl 5-aminospiro[2.3]hexane-1-carboxylate has shown promise in the field of enzyme inhibition. Recent work has focused on its application in the design of inhibitors for serine hydrolases, a class of enzymes implicated in various pathological conditions. The compound's rigid spirocyclic structure and functional group versatility allow for precise tuning of inhibitory activity, as evidenced by its successful use in developing lead compounds with nanomolar potency against specific hydrolase targets.

The synthetic accessibility of ethyl 5-aminospiro[2.3]hexane-1-carboxylate has also been a subject of recent investigation. Advances in asymmetric synthesis and catalytic methods have enabled more efficient production of enantiomerically pure forms of the compound, which is critical for its application in chiral drug development. A 2022 study in Organic Letters detailed a novel catalytic approach that significantly improves the yield and enantioselectivity of the synthesis, paving the way for broader utilization of this scaffold in pharmaceutical research.

Looking ahead, the potential applications of ethyl 5-aminospiro[2.3]hexane-1-carboxylate continue to expand. Emerging research suggests its utility in the development of prodrugs and drug delivery systems, leveraging its unique physicochemical properties to enhance bioavailability and tissue targeting. Furthermore, its incorporation into peptide mimetics and macrocyclic compounds is being explored, offering new avenues for addressing challenging drug targets. As the understanding of its pharmacological profile deepens, this compound is poised to play an increasingly important role in the discovery of next-generation therapeutics.